Cas no 291514-04-0 (Benzenesulfonamide,2-(2-propen-1-yl)-)

Benzenesulfonamide,2-(2-propen-1-yl)- structure
291514-04-0 structure
Product Name:Benzenesulfonamide,2-(2-propen-1-yl)-
CAS No:291514-04-0
MF:C9H11NO2S
MW:197.2541410923
CID:249066
PubChem ID:11194945
Update Time:2025-04-19

Benzenesulfonamide,2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2-(2-propen-1-yl)-
    • 2-prop-2-enylbenzenesulfonamide
    • 2-(2-Propenyl)benzenesulfonamide
    • Benzenesulfonamide,2-(2-propenyl)- (9CI)
    • 291514-04-0
    • SCHEMBL2298623
    • o-allylbenzene sulfonamide
    • 2-Allylbenzenesulfonamide
    • Benzenesulfonamide,2-(2-propenyl)-(9ci)
    • DTXSID40458324
    • Inchi: 1S/C9H11NO2S/c1-2-5-8-6-3-4-7-9(8)13(10,11)12/h2-4,6-7H,1,5H2,(H2,10,11,12)
    • InChI Key: CDSXALZRBQNWAX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1CC=C)(N)(=O)=O

Computed Properties

  • Exact Mass: 197.05113
  • Monoisotopic Mass: 197.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16
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